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Cat. No.: B116763 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
All-E-Heptaprenol is a naturally occurring polyprenol, a class of isoprenoid alcohols,

characterized by a long chain of seven isoprene units, all in the trans (E) configuration.[1] This

specific stereochemistry imparts a relatively linear and rigid molecular structure, which is crucial

for its biological functions.[1] Primarily found in bacteria and plants, all-E-heptaprenol plays a

vital role as a biosynthetic precursor to essential molecules such as menaquinone-7 (a form of

Vitamin K2) and in some organisms, ubiquinone-7 (a type of Coenzyme Q).[1] Its unique

structure and biological significance have made it a subject of interest in biochemical research,

particularly in the study of bacterial cell wall synthesis and as a potential therapeutic agent.[2]

[3] This guide provides an in-depth overview of the technical information available for all-E-
Heptaprenol.

Physicochemical Properties
All-E-Heptaprenol is a viscous, oily liquid at room temperature. Its lipophilic nature dictates its

solubility primarily in organic solvents. While precise quantitative solubility data is not

extensively documented in publicly available literature, it is known to be soluble in chlorinated

solvents and lower alcohols.
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Property Value Source(s)

Molecular Formula C₃₅H₅₈O [1]

Molecular Weight 494.83 g/mol [1]

Appearance Viscous liquid/Oil [1]

Boiling Point (Predicted) 583.7 ± 19.0 °C [1]

Density (Predicted) 0.887 ± 0.06 g/cm³ [1]

pKa (Predicted) 14.42 ± 0.10 [1]

Solubility

Soluble in chloroform,

dichloromethane, ethyl

acetate, and ethanol. Limited

solubility in water.

[1]

Storage Temperature -20°C

Synthesis and Purification
The chemical synthesis of all-E-heptaprenol is typically achieved through a chain-lengthening

approach, starting from shorter polyprenol precursors.[1] A general methodology involves the

iterative addition of isoprene units while maintaining the all-trans configuration of the double

bonds.

Experimental Protocol: Synthesis by Chain Lengthening
This protocol is a generalized representation based on methods described for polyprenol

synthesis.[4] Specific yields and reaction conditions may vary.

Materials:

Geranylgeraniol (as a starting C20 precursor)

Thionyl chloride or Phosphorus tribromide

Acetoacetic ester
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Sodium ethoxide

Sodium acetylide

Lindlar's catalyst

Appropriate solvents (e.g., diethyl ether, hexane, ethanol)

Procedure:

Halogenation: Convert the starting polyprenol (e.g., geranylgeraniol) to its corresponding

halide by reacting with a halogenating agent like thionyl chloride or phosphorus tribromide.

Acetoacetic Ester Synthesis: React the polyprenyl halide with the sodium salt of acetoacetic

ester to form a β-keto ester.

Hydrolysis and Decarboxylation: Saponify the ester and subsequently decarboxylate the

resulting β-keto acid to yield a ketone with an extended isoprenoid chain.

Acetylene Addition: React the ketone with sodium acetylide to introduce a terminal alkyne.

Partial Hydrogenation: Selectively hydrogenate the alkyne to an alkene using Lindlar's

catalyst to form the next-higher polyprenol with a cis-double bond.

Isomerization (if necessary): If a cis-isomer is formed, it may need to be isomerized to the all-

trans form.

Iteration: Repeat steps 1-6 to add further isoprene units until the desired C35 chain length of

heptaprenol is achieved.

Purification: High-Performance Liquid Chromatography
(HPLC)
Purification of the synthesized all-E-heptaprenol from reaction byproducts and other isomers

is critical. Reversed-phase HPLC is a commonly employed technique.[1]

Methodology:
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Column: A C18 reversed-phase column is suitable for separating polyprenols.

Mobile Phase: A gradient of organic solvents is typically used. For example, a gradient of

methanol and isopropanol in water, or methanol and hexane.[2]

Detection: UV detection at a low wavelength (e.g., 210 nm) is effective for detecting the

double bonds in the polyprenol chain.[4]

Sample Preparation: The crude product is dissolved in a small volume of a compatible

organic solvent (e.g., chloroform/methanol mixture) before injection.[1]

Analytical Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR are essential for confirming the structure and stereochemistry of all-E-
Heptaprenol.

¹H NMR:

Olefinic protons: Resonances in the range of δ 5.0-5.2 ppm are characteristic of the vinyl

protons.

Allylic methylene protons: Signals around δ 2.0-2.1 ppm correspond to the methylene groups

adjacent to the double bonds.

Methyl protons: Multiple singlets between δ 1.6-1.7 ppm are assigned to the methyl groups

attached to the double bonds.

Terminal hydroxyl methylene protons: A doublet around δ 4.1 ppm is indicative of the -

CH₂OH group.

¹³C NMR:

Olefinic carbons: Signals in the region of δ 120-140 ppm.

Allylic carbons: Resonances around δ 25-40 ppm.

Methyl carbons: Signals typically appear between δ 16-25 ppm.
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Terminal hydroxyl methylene carbon: A peak around δ 59 ppm.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern,

further confirming the identity of the compound.

Molecular Ion: In electron ionization (EI-MS), the molecular ion peak (M⁺) is expected at m/z

494.8. However, due to the lability of the alcohol, this peak may be weak or absent.

Fragmentation: Common fragmentation patterns for long-chain alcohols include the loss of

water (M-18) and cleavage of the carbon-carbon bonds along the isoprenoid chain, leading

to a series of fragment ions separated by 68 Da (the mass of an isoprene unit).

Biological Significance and Signaling Pathways
All-E-Heptaprenol, in its diphosphorylated form (heptaprenyl diphosphate), is a key

intermediate in the isoprenoid biosynthesis pathway. This pathway is responsible for the

synthesis of a wide variety of essential molecules.

Menaquinone-7 (Vitamin K2) Biosynthesis
In many bacteria, including Bacillus subtilis, all-E-heptaprenyl diphosphate serves as the

precursor for the C35 side chain of menaquinone-7 (MK-7). The enzyme heptaprenyl

diphosphate synthase catalyzes the sequential condensation of isopentenyl diphosphate (IPP)

with farnesyl diphosphate (FPP) to form all-E-heptaprenyl diphosphate. This side chain is then

attached to the menaquinone ring precursor.

Isopentenyl
Diphosphate (IPP)

all-E-Heptaprenyl
Diphosphate

Heptaprenyl Diphosphate
Synthase

Farnesyl
Diphosphate (FPP)

Heptaprenyl Diphosphate
Synthase Menaquinone-7

(MK-7)

Prenyltransferase

Menaquinone
Ring Precursor

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b116763?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Menaquinone-7 Biosynthesis Pathway

Ubiquinone-7 Biosynthesis
In some microorganisms, a similar process occurs where all-E-heptaprenyl diphosphate

provides the isoprenoid tail for ubiquinone-7 (Coenzyme Q7). This process is crucial for the

electron transport chain in these organisms.
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Ubiquinone-7 Biosynthesis Pathway

Experimental Protocols for Biological Activity
Heptaprenyl Diphosphate Synthase Assay
This assay measures the activity of the enzyme responsible for synthesizing all-E-heptaprenyl

diphosphate.

Materials:

Purified heptaprenyl diphosphate synthase

(E,E)-Farnesyl diphosphate (FPP)

[¹⁴C]-Isopentenyl diphosphate ([¹⁴C]-IPP)

Assay buffer (e.g., Tris-HCl with MgCl₂ and DTT)

Quenching solution (e.g., HCl)
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Organic solvent for extraction (e.g., n-butanol or ethyl acetate)

Scintillation cocktail and counter

Procedure:

Prepare a reaction mixture containing the assay buffer, FPP, and the enzyme.

Initiate the reaction by adding [¹⁴C]-IPP.

Incubate the reaction at the optimal temperature for the enzyme (e.g., 37°C) for a defined

period.

Stop the reaction by adding the quenching solution.

Extract the radiolabeled polyprenyl diphosphate product with the organic solvent.

Measure the radioactivity in the organic phase using a scintillation counter.

Calculate the enzyme activity based on the amount of incorporated [¹⁴C]-IPP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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